AsF5.HF.6H2O
Description
Arsenic Pentafluoride (AsF5) is a chemical compound of arsenic and fluorine . It is a toxic, colorless gas . The oxidation state of arsenic in AsF5 is +5 .
Synthesis Analysis
AsF5 can be prepared by the direct combination of arsenic and fluorine . The reaction is as follows: 2As + 5F2 → 2AsF5 . It can also be prepared by the reaction of arsenic trifluoride and fluorine: AsF3 + F2 → AsF5 .Molecular Structure Analysis
AsF5 is a colorless gas and has a trigonal bipyramidal structure . In the solid state, the axial As−F bond lengths are 171.9 pm and the equatorial 166.8 pm .Chemical Reactions Analysis
AsF5 forms halide complexes and is a powerful fluoride acceptor . An example is the reaction with sulfur tetrafluoride, forming an ionic hexafluoroarsenate complex : AsF5 + SF4 → SF3+ + AsF6− .Physical And Chemical Properties Analysis
AsF5 is a colorless gas with a molar mass of 169.9136 g mol−1 . It has a density of 2.138 kg/m3 . The melting point is −79.8 ˚C and the boiling point is −52.8 ˚C . It is soluble in ethanol, dimethylether, and benzene .Safety and Hazards
properties
IUPAC Name |
pentafluoro-λ5-arsane;hexahydrate;hydrofluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/AsF5.FH.6H2O/c2-1(3,4,5)6;;;;;;;/h;1H;6*1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARHMFBVZVLPCQM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.F.F[As](F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AsF6H13O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601047712 |
Source
|
| Record name | Hexafluoroarsenic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601047712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
121995-33-3 |
Source
|
| Record name | Hexafluoroarsenic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601047712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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